Cas no 2097977-72-3 ((1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2097977-72-3
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5046634
• Update Time: 2025-05-20

(1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(1-propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• [1-(1-propylpyrrolidin-3-yl)triazol-4-yl]methanol
• (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

• Inchi： 1S/C10H18N4O/c1-2-4-13-5-3-10(7-13)14-6-9(8-15)11-12-14/h6,10,15H,2-5,7-8H2,1H3
• InChI Key： XKJCBYDGAMEUDG-UHFFFAOYSA-N
• SMILES： OCC1=CN(C2CCN(CCC)C2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: -0.1
• Topological Polar Surface Area: 54.2

Additional information on (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

Compound CAS No 2097977-72-3: (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

The compound (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol with CAS No 2097977-72-3 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. Recent studies have highlighted its role in the synthesis of bioactive molecules and its ability to serve as a versatile building block in organic synthesis.

Chemical Structure and Properties

The molecular structure of (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol is characterized by a triazole ring fused with a pyrrolidine moiety. The triazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and reactivity in various chemical transformations. The presence of the pyrrolidine group introduces additional flexibility and electronic diversity to the molecule. The methanol group attached to the triazole ring further enhances the molecule's functional versatility.

Recent research has focused on the synthesis of this compound through innovative methods such as click chemistry and transition-metal-catalyzed reactions. These methods have enabled the efficient construction of the triazole-pyrrolidine framework, paving the way for its use in complex molecule synthesis.

Synthesis and Applications

The synthesis of (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol involves a combination of nucleophilic aromatic substitution and cycloaddition reactions. These processes are highly efficient and selective, making them ideal for large-scale production. The compound's ability to undergo further functionalization has made it a valuable intermediate in the development of novel pharmaceutical agents.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its unique chemical properties allow it to act as a carrier for bioactive molecules, enhancing their solubility and bioavailability. Additionally, recent studies have explored its potential as a precursor for advanced materials such as polymers and nanomaterials.

Biological Activity and Toxicology

Preclinical studies have demonstrated that (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-y)methanol exhibits moderate biological activity against various disease models. Its ability to interact with key cellular pathways makes it a potential candidate for therapeutic intervention in areas such as inflammation and neurodegenerative diseases.

Toxicological evaluations have revealed that this compound has a favorable safety profile at therapeutic doses. However, further research is required to fully understand its long-term effects and mechanisms of action.

Future Directions

The future of (1-(1-Proprlpyrrolidin -3 - yl ) - 1 H - 1 , 2 , 3 - triazol - 4 - yl ) methanol lies in its continued exploration as a versatile chemical building block. Ongoing research aims to uncover new synthetic pathways and applications for this compound, particularly in the fields of medicinal chemistry and materials science.

In conclusion, (1-(1-Proprlpyrrolidin -3 - yl ) - 1 H - 1 , 2 , 3 - triazol - 4 - yl ) methanol, with CAS No 2097977 – 72 – 3 , represents an exciting advancement in modern organic chemistry. Its unique structure, versatile properties, and promising applications make it a subject of continued interest for researchers worldwide.